2-bromo-N-(methylsulphonyl)-1,3-thiazole-4-carboxamide

• Molecular Formula: C5H5BrN2O3S2
• Molecular Weight: 285.1 g/mol
• IUPAC Name: 2-bromo-N-methylsulfonyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C5H5BrN2O3S2/c1-13(10,11)8-4(9)3-2-12-5(6)7-3/h2H,1H3,(H,8,9)
• InChI Key: CWRSROMNISROGW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC(=O)C1=CSC(=N1)Br

Description

2-bromo-N-(methylsulphonyl)-1,3-thiazole-4-carboxamide is a useful research compound. Its molecular formula is C5H5BrN2O3S2 and its molecular weight is 285.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromo-1,3-thiazole-4-carboxylic acid (0.8 g, 3.85 mmol) was initially charged in tetrahydrofuran (10 ml). N,N′-Carbonyldiimidazole (0.94 g, 5.77 mmol) was added and the reaction mixture was heated under reflux for 1 h. Methanesulphonamide (0.55 g, 5.77 mmol) was added and, after 10 min, 1,8-diazabicyclo[5.4.0]undec-7-ene (0.88 g, 5.77 mmol). The reaction mixture was stirred at room temperature for 16 h and then the solvent was removed under reduced pressure. The residue was taken up in water and acidified with hydrochloric acid. The precipitated product was filtered off with suction. The aqueous phase was extracted with dichloromethane; the organic phase was dried over sodium sulphate and filtered, and the solvent was removed under reduced pressure. This gave a total of 1.0 g (89% of theory) of 2-bromo-N-(methylsulphonyl)-1,3-thiazole-4-carboxamide.